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Compound of Interest

Compound Name: 5-Bromo-L-tryptophylglycine

Cat. No.: B15210534

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Bromo-L-tryptophylglycine was not
located. The following disposal procedures are based on information for structurally related
compounds, such as 5-Bromo-L-tryptophan, and general laboratory chemical waste guidelines.
It is imperative for researchers to conduct a thorough risk assessment and consult their
institution's Environmental Health and Safety (EHS) department for specific disposal protocols.

The proper disposal of 5-Bromo-L-tryptophylglycine, a halogenated organic compound, is
crucial for laboratory safety and environmental protection. Due to conflicting hazard information
for similar compounds, a conservative approach to handling and disposal is recommended.
Some sources indicate that related brominated tryptophan derivatives are not hazardous, while
others classify them as harmful if swallowed, and capable of causing skin, eye, and respiratory
irritation.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure that appropriate personal protective equipment
(PPE) is worn, including safety goggles, nitrile gloves, and a lab coat. All handling of the solid
compound or solutions should be conducted in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol

1. Waste ldentification and Segregation:
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Solid Waste: Unused or expired 5-Bromo-L-tryptophylglycine, as well as grossly
contaminated items (e.g., weigh boats, contaminated paper towels), should be collected as
solid hazardous waste.

Ligquid Waste: Solutions containing 5-Bromo-L-tryptophylglycine should be collected as
liquid hazardous waste.

Segregation: This compound is a halogenated organic material. It is critical to segregate this
waste from non-halogenated chemical waste to ensure proper disposal by your institution's
waste management provider.[1][2][3][4] Do not mix with other waste streams unless explicitly
permitted by your EHS department.

. Solid Waste Disposal:

Carefully sweep up the solid material, avoiding dust formation.[5]

Place the swept material and any contaminated disposables into a clearly labeled, sealable
hazardous waste container.

The container should be labeled "Hazardous Waste" and include the full chemical name: "5-
Bromo-L-tryptophylglycine".

Store the sealed container in a designated satellite accumulation area until collection by
EHS.

. Liquid Waste Disposal:

Collect all aqueous and solvent-based solutions containing 5-Bromo-L-tryptophylglycine in
a dedicated, leak-proof, and chemically compatible hazardous waste container.

The container must be clearly labeled as "Hazardous Waste" and list all chemical
constituents, including solvents and their approximate concentrations.

As a halogenated waste, this container should be marked accordingly.[1][2][3]

Keep the container sealed when not in use and store it in a designated satellite accumulation
area, away from incompatible materials.
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4. Decontamination of Glassware and Surfaces:

e Glassware that has come into contact with 5-Bromo-L-tryptophylglycine should be
decontaminated by rinsing with an appropriate solvent (e.g., ethanol or acetone), and the
rinsate collected as halogenated liquid waste.

o Following the initial solvent rinse, glassware can typically be washed with soap and water.

e Work surfaces should be wiped down with a damp cloth or paper towel, and the cleaning
materials disposed of as solid hazardous waste.

5. Spill Management:
 In the event of a spill, evacuate the immediate area if necessary.

o For a small spill of solid material, carefully sweep it up, avoiding dust generation, and place it
in the designated solid hazardous waste container.

o For a small liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or
commercial absorbent pads).

e The used absorbent material should be collected in a sealed bag or container, labeled as
hazardous waste with the chemical name, and disposed of as solid waste.

» For large spills, contact your institution's EHS department immediately.

Quantitative Data Summary

Due to the absence of a specific SDS for 5-Bromo-L-tryptophylglycine, quantitative data is
based on the closely related compound, 5-Bromo-L-tryptophan.
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Property Value Source
Molecular Formula C11H11BrNz20:2 PubChem
Molecular Weight 283.12 g/mol PubChem
Melting Point 251 °C Sigma-Aldrich
Boiling Point 495.8 °C at 760 mmHg Sigma-Aldrich

Disposal Workflow
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5-Bromo-L-tryptophylglycine Disposal Workflow
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Caption: Disposal decision workflow for 5-Bromo-L-tryptophylglycine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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